Cas no 94-98-4 ((2,4-Dimethylphenyl)methanamine)

• Product Name: (2,4-Dimethylphenyl)methanamine
• CAS No: 94-98-4
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00025575
• CID: 34771
• PubChem ID: 66761
• Update Time: 2025-06-11

(2,4-Dimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethylphenyl)methanamine
• 2,4-Dimethylbenzenemethanamine
• 2,4-Dimethylbenzylamine
• Benzenemethanamine, 2,4-dimethyl-
• GBSUVYGVEQDZPG-UHFFFAOYSA-N
• 1-(2,4-dimethylphenyl)methanamine
• Benzylamine, 2,4-dimethyl-
• omega-amino-psi-cumene
• omega-amino-1,2,4-trimethylbenzene
• 1-alpha-Amino-psi-cumene
• 2,4-Dimethyl benzylamine
• SBB005795
• 6320AC
• (2,4-dimethyl-phenyl)-methyl-amine
• 2,4-dime
• 2,4-Dimethylbenzenemethanamine (ACI)
• Benzylamine, 2,4-dimethyl- (8CI)
• SY002790
• NS00040429
• CS-W001690
• 94-98-4
• EN300-33146
• EINECS 202-380-5
• UNII-TQZ4VS5TJQ
• AKOS000128923
• S10923
• 2,4-dimethylbenzylamine, AldrichCPR
• DTXCID1048912
• GS-3494
• Z239626330
• MFCD00025575
• TQZ4VS5TJQ
• D4525
• SCHEMBL96044
• DB-025404
• SB75411
• DTXSID0059114

• MDL： MFCD00025575
• Inchi： 1S/C9H13N/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,6,10H2,1-2H3
• InChI Key： GBSUVYGVEQDZPG-UHFFFAOYSA-N
• SMILES： NCC1C(C)=CC(C)=CC=1

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 0,96 g/cm3
• Melting Point: 116°C (estimate)
• Boiling Point: 219°C(lit.)
• Refractive Index: 1.536-1.539
• PSA: 26.02000
• LogP: 2.46240
• Solubility: Not determined

(2,4-Dimethylphenyl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2735
• Hazard Category Code： R34
• Safety Instruction： S45-S36/37/39-S25
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2,4-Dimethylphenyl)methanamine

Chemical Profile of (2,4-Dimethylphenyl)methanamine and Its Significance in Modern Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biochemical research. Among these, (2,4-Dimethylphenyl)methanamine (CAS No. 94-98-4) stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, also known as N,N-dimethylbenzylamine, has garnered attention in various scientific domains, including medicinal chemistry, material science, and industrial applications. Its molecular structure, characterized by a benzylamine backbone with dimethyl substitutions at the ortho positions, endows it with distinctive reactivity and potential utility.

The CAS No. 94-98-4 is a critical identifier for this chemical, ensuring precise classification and communication within the scientific community. This numerical code distinguishes (2,4-Dimethylphenyl)methanamine from other isomers and analogs, facilitating accurate referencing in research papers, patents, and regulatory documents. The compound's chemical formula, C₈H₁₁N, reflects its composition and aids in understanding its potential interactions with other molecules.

In recent years, (2,4-Dimethylphenyl)methanamine has been explored for its potential applications in drug development. Its structural motif is reminiscent of many pharmacologically active agents, making it a valuable scaffold for designing novel therapeutic compounds. Researchers have been particularly interested in its ability to serve as an intermediate in the synthesis of more complex molecules. For instance, derivatives of this compound have been investigated for their role in modulating neurotransmitter systems, which could have implications in treating neurological disorders.

One of the most compelling aspects of (2,4-Dimethylphenyl)methanamine is its versatility in chemical reactions. The presence of both an amine group and aromatic rings allows for diverse functionalization strategies. This characteristic has made it a popular choice for organic synthesis, enabling chemists to tailor its properties for specific applications. Recent studies have demonstrated its utility in cross-coupling reactions, where it serves as a precursor for creating more intricate molecular architectures.

The pharmaceutical industry has also shown interest in (2,4-Dimethylphenyl)methanamine due to its potential as a lead compound. Its ability to interact with biological targets suggests that it could be modified to develop drugs with enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives of this compound that may exhibit desirable pharmacological profiles.

Beyond pharmaceutical applications, (2,4-Dimethylphenyl)methanamine finds utility in other industrial sectors. Its role as a building block in fine chemical synthesis underscores its importance in manufacturing processes that require precise molecular control. Additionally, researchers have explored its potential use in material science, particularly in the development of advanced polymers and coatings where its aromatic structure contributes to improved stability and durability.

The synthesis of (2,4-Dimethylphenyl)methanamine involves well-established chemical pathways that highlight its accessibility to synthetic chemists. Common methods include reductive amination of corresponding ketones or nucleophilic substitution reactions on halogenated aromatic precursors. These synthetic routes underscore the compound's feasibility for large-scale production when needed.

Environmental considerations also play a role in the study of (2,4-Dimethylphenyl)methanamine. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical manufacturing processes.

As research continues to uncover new applications for (2,4-Dimethylphenyl)methanamine, collaboration across disciplines becomes increasingly important. The integration of insights from organic chemistry, medicinal chemistry, materials science, and environmental science will be crucial for maximizing the potential of this compound and related derivatives.

In conclusion,(2,4-Dimethylphenyl)methanamine (CAS No. 94-98-4) represents a fascinating chemical entity with broad utility across multiple scientific fields. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel compounds with therapeutic or industrial significance. As our understanding of its properties grows，so too does the promise it holds for advancing science and technology.